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Compound of Interest

Compound Name: AC-55541

{ Get Quote

Cat. No.: B1665388

An In-Depth Technical Guide to AC-55541
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
biological activity, and experimental methodologies related to AC-55541, a potent and selective
agonist of the Protease-Activated Receptor 2 (PAR2).

Core Properties of AC-55541

AC-55541 is a small molecule compound widely used in research to investigate the

physiological and pathological roles of PAR2.[1][2][3] Its key properties are summarized in the
table below.

Property Value

Molecular Formula C25H20BrNsO3[1][2][3][4]

Molecular Weight 518.36 g/mol [2][3][4][5]

CAS Number 916170-19-9[1][2][3]

Purity >97%[2][3]

Form Solid[1]

Solubility Soluble in DMSO to 50 mM[1][2][3]
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Biological Activity and Potency

AC-55541 is a potent and selective agonist for PAR2, with no significant activity at other PAR
subtypes or a panel of over 30 other receptors involved in inflammation and nociception.[1][2]
[3] Its agonistic activity has been quantified in various in vitro functional assays.

Assay PECso

Cell Proliferation 6.7[11[2][3]
Phosphatidylinositol (Pl) Hydrolysis 5.9[1][2][3][5]
Calcium (Caz*) Mobilization 6.6[1][2][3][5]

In vivo, AC-55541 has been shown to exhibit pronociceptive activity.[1][2][3]

Signaling Pathway of AC-55541

As a PAR2 agonist, AC-55541 initiates a cascade of intracellular signaling events upon binding
to the receptor. This pathway is characteristic of G-protein coupled receptor (GPCR) activation,
primarily involving the Gaq subunit, leading to the activation of Phospholipase C (PLC) and

subsequent downstream signaling.
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AC-55541 Signaling Pathway
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AC-55541 mediated PAR2 signaling cascade.
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Experimental Protocols

The following are generalized methodologies for key experiments used to characterize the
activity of AC-55541. Specific cell types, reagent concentrations, and incubation times should
be optimized for the experimental system being used.

Calcium (Ca?*) Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor

activation.
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Calcium Mobilization Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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